5-Chloro-1-methyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 5-chloro-1-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C5H5ClN2O2/c1-8-4(6)3(2-7-8)5(9)10/h2H,1H3,(H,9,10)
• InChI Key: SDYOVMHXYNKROV-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C(=O)O)Cl
• Molecular Formula: C5H5ClN2O2
• DSSTOX Substance ID: DTXSID80370935
• Molecular Weight: 160.56 g/mol
• CAS RN: 54367-66-7

Description

5-Chloro-1-methyl-1H-pyrazole-4-carboxylic acid, also known as 5-chloropyrazole-4-carboxylic acid, is a compound belonging to the class of pyrazoles. It is a white crystalline solid with a molecular formula of C4H4ClN2O2 and a molecular weight of 147.5 g/mol. It is soluble in water, ethanol, and methanol. 5-Chloropyrazole-4-carboxylic acid is widely used in scientific research, primarily as an intermediate for the synthesis of various pharmaceuticals. This article provides an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 5-chloropyrazole-4-carboxylic acid.

Scientific Research Applications

Synthesis and Characterization

5-Chloro-1-methyl-1H-pyrazole-4-carboxylic acid and its derivatives are synthesized and characterized to explore their structural, spectral, and electronic properties. For instance, research on similar compounds, such as 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, involved detailed experimental and theoretical studies, including NMR, FT-IR spectroscopy, and density functional theory (DFT) analysis. Such studies aid in understanding the molecular structure, stability, and potential reactivity of pyrazole derivatives, laying the groundwork for their application in various scientific fields (S. Viveka et al., 2016).

Electrosynthesis

The electrosynthesis of chloro-substituted pyrazolecarboxylic acids demonstrates the efficiency of synthesizing chlorinated derivatives, which is crucial for their subsequent application in organic synthesis, medicinal chemistry, and material science. The process involves chlorination at the platinum anode in aqueous solutions, indicating the versatility of pyrazolecarboxylic acids in chemical synthesis (B. V. Lyalin et al., 2009).

Coordination Chemistry and Material Science

Pyrazolecarboxylic acid derivatives are used to construct coordination polymers and metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and separation technologies. The synthesis and structural diversity of coordination polymers constructed from pyrazolecarboxylic acid derivatives illustrate their potential in developing new materials with tailored properties (M. Cheng et al., 2017).

Biological Activities

Research on the biological activity of pyrazole derivatives, including those with the chloro-1-methyl-1H-pyrazole-4-carboxylic acid moiety, focuses on their potential as pharmaceutical agents. For example, studies have investigated the anticancer, antimicrobial, and anti-inflammatory properties of these compounds, suggesting their applicability in drug development and medicinal chemistry (A. Kletskov et al., 2018).

Mechanism of Action

Target of Action

Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

It can be inferred from related compounds that the interaction with its targets could involve strong h-bonding interactions . This interaction could lead to changes in the target’s function, thereby exerting its biological effects.

Biochemical Pathways

Based on the wide range of biological activities associated with similar compounds, it can be inferred that multiple pathways could be affected . These pathways could involve various cellular processes, leading to downstream effects such as antiviral, anti-inflammatory, and anticancer activities, among others .

Result of Action

Based on the biological activities of similar compounds, it can be inferred that the compound could have various effects at the molecular and cellular levels .

Action Environment

It is known that factors such as temperature, ph, and the presence of other substances can influence the action of similar compounds .

Synthesis routes and methods I

Procedure details

A mixture of 10 g of ethyl 5-hydroxy-1-methyl-4-pyrazole carboxylate and 50 ml of phosphorus oxychloride was stirred at 90° to 100° C. for 65 hours. Excessive phosphorus oxychloride was evaporated under reduced pressure, and the residue was poured into ice-water. The precipitated crystals were filtered and dried to obtain 4.5 g of 5-chloro-1-methyl-4-pyrazole carboxylic acid. The filtrate was neutralized with aqueous ammonia (28%) and extracted with ether. After drying of the extract, evaporation of the solvent gave 4.0 g of ethyl 5-chloro-1-methyl-4-pyrazole carboxylate. To 5-chloro-1-methyl-4-pyrazole carboxylic acid were added 30 ml of thionyl chloride and 0.2 ml of dimethylformamide, and the mixture was refluxed for 5 hours. Then, excessive thionyl chloride was evaporated and the residue was added to dry ethanol. After stirring at room temperature for 3 hours, the solvent was evaporated and ether was added to the residue. After washing with water, drying and evaporation of the solvent, there was obtained 4.5 g of ethyl 5-chloro-1-methyl-4-pyrazole carboxylate as an oil. Total of the title compound: 8.5 g.

Synthesis routes and methods II

Procedure details

5-Chloro-1-methyl-1H-pyrazole-4-carboxylic acid, ethyl ester (13 grams, 0.07 mole) and potassium hydroxide (7.8 grams, 0.14 mole) were combined in 75 ml. of ethanol and refluxed for six hours. The solution was cooled, poured over water, acidified with concentrated hydrochloric acid, and the precipitated solid collected, dried, and recrystallized from water. The resulting 5-chloro-1-methyl-1H-pyrazole-4-carboxylic acid was obtained in the amount of 5.4 grams and melted at 195°-197° C.